Cas no 14414-32-5 (Syringaldazine)

• Product Name: Syringaldazine
• CAS No: 14414-32-5
• MF: C₁₈H₂₀N₂O₆
• MW: 360.361205101013
• MDL: MFCD00008363
• CID: 49784
• PubChem ID: 24899766
• Update Time: 2025-04-18

Syringaldazine Chemical and Physical Properties

Names and Identifiers

• Syringaldazine
• 4-Hydroxy-3,5-dimethoxybenzaldehyde azine
• 3,5-Dimethoxy-4-hydroxybenzaldehyde azine
• 4-[[2-[(3,5-dimethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]methylidene]-2,6-dimethoxycyclohexa-2,5-dien-1-one
• ne]hydrazone
• syringaldezine
• Syringaldehyde azine
• 3,5-DIMETHOXY-4-HYDROXYBENZALAZINE
• Bis(4-hydroxy-3,5-dimethoxybenzaldehyde) azine
• SYRINGALDAZINE 99+%
• SYRINGALDAZINE 99%
• 4,4'-(Hydrazine-1,2-diylidenebis(methanylylidene))bis(2,6-dimethoxyphenol)
• MFCD00008363
• YARKTHNUMGKMGS-LQGKIZFRSA-N
• SR-01000033271-1
• 4-[(E)-[(E)-(4-hydroxy-3,5-dimethoxyphenyl)methylidenehydrazinylidene]methyl]-2,6-dimethoxyphenol
• Benzaldehyde, 4-hydroxy-3,5-dimethoxy-, [(4-hydroxy-3,5-dimethoxyphenyl)methylene]hydrazone
• Syringaldazine, indicator for laccase and peroxidase activity
• MLS000393243
• 14414-32-5
• 4-[[2-[(3,5-dimethoxy-4-oxidanylidene-cyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]methylidene]-2,6-dimethoxy-cyclohexa-2,5-dien-1-one
• SMR000248001
• Syringaldazine, 99%
• 4-[(1E)-[(E)-2-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]hydrazin-1-ylidene]methyl]-2,6-dimethoxyphenol
• AKOS001009528
• S-9900
• SR-01000033271
• CHEMBL3193980
• 4-[[(3,5-dimethoxy-4-oxo-1-cyclohexa-2,5-dienylidene)methylhydrazo]methylidene]-2,6-dimethoxy-1-cyclohexa-2,5-dienone
• Z56833640
• MS-11540
• Benzaldehyde, 4-hydroxy-3,5-dimethoxy-, 2-[(4-hydroxy-3,5-dimethoxyphenyl)methylene]hydrazone
• SCHEMBL186215
• DTXSID70889384
• NCGC00246033-01
• 4-Hydroxy-3,5-dimethoxybenzaldehyde [(E)-(4-hydroxy-3,5-dimethoxyphenyl)methylidene]hydrazone #
• A808179
• (syringaldazine)

• MDL： MFCD00008363
• Inchi： 1S/C18H20N2O6/c1-23-13-5-11(6-14(24-2)17(13)21)9-19-20-10-12-7-15(25-3)18(22)16(8-12)26-4/h5-10,21-22H,1-4H3/b19-9+,20-10+
• InChI Key： YARKTHNUMGKMGS-LQGKIZFRSA-N
• SMILES： O(C)C1C=C(/C=N/N=C/C2C=C(C(=C(C=2)OC)O)OC)C=C(C=1O)OC

Computed Properties

• Exact Mass: 360.13200
• Monoisotopic Mass: 360.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1A^2
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.4

Experimental Properties

• Color/Form: Yellow to green powder
• Density: 1.3595 (rough estimate)
• Melting Point: 209-210 °C (lit.)
• Boiling Point: 492.4°C (rough estimate)
• Flash Point: 281.9 °C
• Refractive Index: 1.5700 (estimate)
• Solubility: DMF: slightly hazy
• PSA: 102.10000
• LogP: 2.58520
• Solubility: Not determined

Syringaldazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S26;S36
• Risk Phrases：R36/37/38